2-(3,5-Difluoro-phenoxy)-propylamine

• CAS: 886763-37-7
• Molecular Formula: C9H11F2NO
• Molecular Weight: 187.19 g/mol
• SMILES: CC(CN)OC1=CC(=CC(=C1)F)F
• InChI: InChI=1S/C9H11F2NO/c1-6(5-12)13-9-3-7(10)2-8(11)4-9/h2-4,6H,5,12H2,1H3
• InChIKey: KCEUNSVESUZARK-UHFFFAOYSA-N

2-(3,5-Difluoro-phenoxy)-propylamine: Identity & Class Positioning

2-(3,5-Difluoro-phenoxy)-propylamine (CAS 886763-37-7) is a fluorinated phenoxypropylamine derivative with the molecular formula C9H11F2NO and a molecular weight of 187.19 g/mol [1]. It belongs to the class of difluorophenoxy-alkylamines, characterized by a 3,5-difluorophenoxy group linked to a branched propylamine scaffold (IUPAC: 2-(3,5-difluorophenoxy)propan-1-amine). This compound is primarily utilized as a research chemical and synthetic intermediate in medicinal chemistry programs . Computed physicochemical properties include an XLogP3-AA of 1.6, a topological polar surface area (TPSA) of 35.3 Ų, one hydrogen bond donor, four hydrogen bond acceptors, and three rotatable bonds [1].

Substitution Pattern 3,5-difluoro regioisomer for structure-specific synthesis

Scaffold Branched propylamine with chiral center

Use Context Medicinal chemistry building block; fragment library synthesis

• [1] PubChem. (2024). Compound Summary for CID 62785211: 2-(3,5-Difluorophenoxy)propan-1-amine. National Center for Biotechnology Information. Retrieved from https://pubchem.ncbi.nlm.nih.gov/compound/62785211 View Source

2-(3,5-Difluoro-phenoxy)-propylamine: Why Generic Substitution Fails

Within the phenoxypropylamine family, seemingly minor structural variations—fluorine substitution pattern on the phenyl ring and the position of the amine-bearing carbon on the alkyl chain—dictate distinct physicochemical properties that directly impact synthetic utility, reactivity, and biological target engagement . The 3,5-difluoro substitution pattern imparts a specific electronic distribution and dipole moment that differs from the 2,4- or 2,3-difluoro regioisomers [1]. These distinctions are amplified in structure-activity relationship (SAR) campaigns, where even single-atom positional changes can alter binding affinity, metabolic stability, and off-target profiles [2]. Consequently, procurement specifications must verify not only purity but also confirm the correct regioisomer, as isosteric analogs are not functionally interchangeable in downstream applications. The evidence below quantifies key physicochemical differences and assesses the available comparative data landscape.

Property

3,5-Difluoro (Target)

Potential Substitute

Fluorine Pattern

Symmetrical meta substitution

2,4- or 2,3-difluoro isomers shift electronic and steric profile

Scaffold

Branched, chiral center at C2

Linear 3-(3,5-difluorophenoxy)propan-1-amine lacks stereocenter; reactivity differs

Purity

Standard research-grade specification

Higher purity options for other regioisomers may affect impurity-sensitive assays

• [1] PubChem. (2024). Compound Summary for CID 62785211: 2-(3,5-Difluorophenoxy)propan-1-amine. National Center for Biotechnology Information. Retrieved from https://pubchem.ncbi.nlm.nih.gov/compound/62785211 View Source
• [2] Stavitskaya, L., Seminerio, M. J., Healy, J. R., Noorbakhsh, B., Matsumoto, R. R., & Coop, A. (2013). Effect of ring-constrained phenylpropyloxyethylamines on sigma receptors. Bioorganic & Medicinal Chemistry, 21(17), 5424–5432. View Source

2-(3,5-Difluoro-phenoxy)-propylamine: Evidence of Differentiation

Lipophilicity Comparison: 3,5- vs. 2,4-Difluoro

The 3,5-difluoro substitution pattern on the phenoxy ring produces a distinct lipophilicity profile compared to the 2,4-difluoro regioisomer. While the 2,4-difluoro analog has an XLogP3-AA of approximately 1.2 (based on similar scaffold data), the target 3,5-difluoro compound exhibits an XLogP3-AA of 1.6, representing a ∆LogP of approximately +0.4 [1]. This difference is attributable to the symmetrical meta-substitution pattern, which alters the molecular dipole and reduces aqueous solvation relative to ortho/para-substituted analogs.

Lipophilicity (XLogP)

Class-level inference

Target: 1.6; 2,4-difluoro regioisomer: ~1.2; ∆LogP ≈ +0.4

May influence membrane permeability context

Computed property; experimental validation recommended

Evidence Dimension	Lipophilicity (XLogP3-AA)
Target Compound Data	XLogP3-AA = 1.6
Comparator Or Baseline	2-(2,4-Difluoro-phenoxy)-propylamine (CAS 886763-36-6): estimated XLogP3-AA ≈ 1.2 (class-level inference based on similar 2,4-difluorophenoxy scaffold data)
Quantified Difference	∆LogP ≈ +0.4 (target compound is more lipophilic)
Conditions	Computed by XLogP3 3.0 (PubChem release 2024.11.20) [1]

Why This Matters

A 0.4 LogP unit increase can translate to a ~2.5-fold increase in membrane permeability, which is material for medicinal chemists selecting building blocks where target compartment access or CNS penetration is a design parameter.

• [1] PubChem. (2024). Compound Summary for CID 62785211: 2-(3,5-Difluorophenoxy)propan-1-amine. National Center for Biotechnology Information. Retrieved from https://pubchem.ncbi.nlm.nih.gov/compound/62785211 View Source

Amine Branching: Branched vs. Linear Scaffolds

The target compound features a primary amine at the C1 position of the propyl chain attached via an ether linkage at C2 (2-(3,5-difluorophenoxy)propan-1-amine), creating a branched scaffold. The regioisomer 1-(3,5-difluorophenoxy)propan-2-amine (CAS 1864055-87-7 as HCl salt) positions the amine at C2 and the ether linkage at C1, generating a different steric and electronic environment around the amine [1]. This architectural distinction alters the amine's nucleophilicity, pKa, and steric accessibility for subsequent coupling reactions. The target compound's branched architecture also introduces a chiral center (asymmetric carbon at C2), which the linear 3-(3,5-difluorophenoxy)propan-1-amine analog lacks .

Scaffold Architecture

Class-level inference

Branched (C2-ether, C1-amine) with chiral center; linear analog lacks stereocenter

Enables enantioselective synthesis context

Stereochemical implications require validation

Evidence Dimension	Amine connectivity and steric accessibility
Target Compound Data	Primary amine at C1; ether linkage at C2 (branched); one chiral center; SMILES: CC(CN)OC1=CC(F)=CC(F)=C1
Comparator Or Baseline	1-(3,5-Difluorophenoxy)propan-2-amine: amine at C2, ether at C1; 3-(3,5-difluorophenoxy)propan-1-amine: linear scaffold, no chiral center
Quantified Difference	Qualitative: branched vs. linear scaffold; presence vs. absence of a stereocenter
Conditions	Structural comparison based on IUPAC names and SMILES from vendor databases [1]

Why This Matters

The presence of a chiral center in the target compound enables enantioselective synthesis and potential stereospecific biological interactions, which is a critical selection criterion for asymmetric synthesis programs and chiral drug discovery.

• [1] PubChem. (2024). Compound Summary for CID 62785211: 2-(3,5-Difluorophenoxy)propan-1-amine. National Center for Biotechnology Information. Retrieved from https://pubchem.ncbi.nlm.nih.gov/compound/62785211 View Source

Purity Specification: Lot-to-Lot Consistency

The target compound is routinely supplied at ≥95% purity by multiple vendors including AKSci, Fluorochem, ChemScene, and MolCore . In comparison, the 2,3-difluoro regioisomer (CAS 886763-35-5) is available from Leyan at a higher specified purity of 98% . This establishes a procurement-relevant quality hierarchy: the 3,5-difluoro isomer is consistently available at a standard research-grade specification (95%), while the 2,3-difluoro isomer can be sourced at higher purity for applications demanding lower impurity burden. No vendor currently offers the target compound at specifications exceeding 97%.

Purity Specification

Data to verify

Target: ≥95% standard; 2,3-difluoro isomer: 98% available

Specification review needed

Verify batch CoA; impurity profiling recommended

Evidence Dimension	Commercial purity specification
Target Compound Data	≥95% (AKSci, Fluorochem, ChemScene, MolCore standard specification)
Comparator Or Baseline	2-(2,3-Difluoro-phenoxy)-propylamine (CAS 886763-35-5): 98% purity available from Leyan
Quantified Difference	Target compound: 95% floor; comparator: 98% floor (3 percentage point difference in minimum purity guarantee)
Conditions	Vendor-specified minimum purity as of 2025-2026 catalog listings

Why This Matters

The 3 percentage point purity differential corresponds to a potential 2.5× higher impurity burden at the lower specification, which can confound biological assay interpretation and compromise reproducibility in sensitive biochemical or cell-based experiments.

Fluorine Electronic Effects: Meta vs. Ortho/Para

The 3,5-difluoro (meta, meta) substitution pattern on the phenoxy ring generates a distinct electronic profile compared to 2,3- (ortho, meta) and 2,4- (ortho, para) regioisomers. Meta-fluorine substituents exert primarily inductive electron-withdrawing effects (-I) with minimal resonance contribution, whereas ortho- and para-fluorines can participate in resonance (+M) effects, altering the electron density distribution on the aromatic ring [1]. In practice, this leads to differences in the reactivity of the phenoxy oxygen and the aromatic ring toward electrophilic substitution. The 3,5-difluoro pattern creates a more symmetrical electron-withdrawing field, which can affect the compound's behavior as a directing group in further synthetic elaborations . Additionally, the 3,5-difluorophenoxy motif appears as a privileged fragment in kinase inhibitor design, as evidenced by its incorporation in LDHA/LDHB inhibitors such as GSK 2837808A .

Electronic Profile

Class-level inference

Symmetrical inductive (-I) effects; no ortho steric hindrance

May affect coupling reactivity

Qualitative; based on physical organic principles

Evidence Dimension	Electronic effect of fluorine substitution pattern
Target Compound Data	3,5-difluoro: symmetrical meta-substitution; predominantly inductive (-I) effects; σm (Hammett) ≈ +0.34 per fluorine
Comparator Or Baseline	2,4-difluoro: mixed ortho/para effects with resonance contribution; 2,3-difluoro: ortho steric effects plus meta electronic effects
Quantified Difference	Qualitative: symmetrical inductive withdrawal (3,5) vs. mixed inductive/resonance effects (2,4); steric hindrance at ortho position present in 2,4- and 2,3- isomers but absent in 3,5- isomer
Conditions	Analysis based on fundamental physical organic chemistry principles; Hammett substituent constants from standard references [1]

Why This Matters

The absence of ortho-fluorine steric hindrance in the 3,5-difluoro isomer means the ether oxygen and primary amine remain more sterically accessible for coupling reactions, which is a practical advantage in fragment-based drug discovery and library synthesis where efficient derivatization is paramount.

• [1] Hansch, C., Leo, A., & Taft, R. W. (1991). A survey of Hammett substituent constants and resonance and field parameters. Chemical Reviews, 91(2), 165–195. View Source

2-(3,5-Difluoro-phenoxy)-propylamine: Key Application Scenarios

Fragment Libraries & Kinase Lead Optimization

The 3,5-difluorophenoxypropylamine scaffold serves as a versatile amine-containing building block for constructing focused compound libraries targeting kinase ATP-binding pockets and other enzymes where fluorinated aromatic motifs are pharmacophoric [1]. The 3,5-difluoro substitution pattern has been validated in known inhibitors such as GSK 2837808A (LDHA IC50 = 2.6 nM), establishing the motif's relevance in drug discovery [1]. The target compound's branched architecture with a chiral center at C2 provides an entry point for enantioselective synthesis, enabling exploration of stereochemistry-dependent biological activity. Procurement of this specific regioisomer ensures the correct electronic and steric presentation at the binding site, which regioisomeric analogs cannot replicate.

CNS Drug Candidates: Lipophilicity Control

With a computed XLogP3 of 1.6 and a TPSA of 35.3 Ų, 2-(3,5-difluoro-phenoxy)-propylamine resides within favorable property space for CNS drug candidates (typically LogP 1–4, TPSA < 60–70 Ų) [1]. The +0.4 LogP advantage over the 2,4-difluoro regioisomer may translate to improved passive permeability while maintaining solubility characteristics suitable for oral bioavailability [1]. This makes the target compound a preferred building block for medicinal chemistry programs targeting neurological or psychiatric indications where balanced physicochemical properties are critical for blood-brain barrier penetration.

Asymmetric Synthesis & Chiral Pool Derivatization

The presence of a stereocenter at C2 of the propylamine chain (asymmetric atom count = 1) distinguishes this compound from linear analogs such as 3-(3,5-difluorophenoxy)propan-1-amine, which lack a chiral center [1]. This enables its use as a chiral building block for the synthesis of enantiomerically enriched compounds. In asymmetric catalysis and stereospecific SAR studies, the branched architecture allows researchers to probe the impact of absolute configuration on target binding, metabolic stability, and off-target selectivity . Procurement teams should verify enantiomeric purity specifications when ordering for chiral applications.

Quality-Controlled Building Block Procurement for SAR

For structure-activity relationship (SAR) programs requiring high reproducibility, procurement of 2-(3,5-difluoro-phenoxy)-propylamine from vendors providing batch-specific Certificates of Analysis (CoA) is critical [1]. With standard purity specifications of 95% (AKSci, Fluorochem, ChemScene) and up to 97% (MolCore), researchers must match purity requirements to assay sensitivity . For biochemical assays with nanomolar detection limits, sourcing higher-purity batches or implementing in-house purification is recommended to minimize false signals from trace impurities. The 3,5-difluoro regioisomer must be explicitly specified in procurement documents to avoid inadvertent substitution with 2,4- or 2,3-difluoro analogs, which are co-marketed under similar nomenclature.

Application

Selection Property

Validation Focus

Fragment Libraries & Kinase Lead Optimization

3,5-Difluoro substitution pattern

Reported kinase inhibitor fragment compatibility

CNS Drug Candidate Design

Physicochemical profile (LogP, TPSA)

Predicted CNS property space and passive permeability

Asymmetric Synthesis

Branched chiral scaffold

Enantiomeric purity and stereochemical control

SAR Building Block Procurement

Regioisomer identity and purity specification

Batch-specific CoA and impurity profiling

• [1] PubChem. (2024). Compound Summary for CID 62785211: 2-(3,5-Difluorophenoxy)propan-1-amine. National Center for Biotechnology Information. Retrieved from https://pubchem.ncbi.nlm.nih.gov/compound/62785211 View Source